Cas no 167408-66-4 (methyl 1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 167408-66-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD09834302
• CID: 3159375
• PubChem ID: 25248219
• Update Time: 2025-04-21

methyl 1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylate
• methyl 3-isopropyl-1-methyl-1H-pyrazole-5-carboxylate
• STK352826
• AKOS005168573
• Methyl3-isopropyl-1-methyl-1H-pyrazole-5-carboxylate
• EN300-231870
• SCHEMBL20113280
• BBL031516
• VS-10558
• methyl 2-methyl-5-propan-2-ylpyrazole-3-carboxylate
• 167408-66-4
• METHYL 5-ISOPROPYL-2-METHYLPYRAZOLE-3-CARBOXYLATE

• MDL： MFCD09834302
• Inchi： 1S/C9H14N2O2/c1-6(2)7-5-8(9(12)13-4)11(3)10-7/h5-6H,1-4H3
• InChI Key： DDMYKWUXXMPUNY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives